Cas no 2137142-60-8 ((3R)-3-amino-3-1-(propan-2-yl)-1H-pyrazol-5-ylpropan-1-ol)

• Product Name: (3R)-3-amino-3-1-(propan-2-yl)-1H-pyrazol-5-ylpropan-1-ol
• CAS No: 2137142-60-8
• MF: C₉H₁₇N₃O
• MW: 183.250781774521
• CID: 6136609
• PubChem ID: 165788387
• Update Time: 2025-05-20

(3R)-3-amino-3-1-(propan-2-yl)-1H-pyrazol-5-ylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• (3R)-3-amino-3-1-(propan-2-yl)-1H-pyrazol-5-ylpropan-1-ol
• EN300-1165042
• (3R)-3-amino-3-[1-(propan-2-yl)-1H-pyrazol-5-yl]propan-1-ol
• 2137142-60-8

• Inchi： 1S/C9H17N3O/c1-7(2)12-9(3-5-11-12)8(10)4-6-13/h3,5,7-8,13H,4,6,10H2,1-2H3/t8-/m1/s1
• InChI Key： ZNRMVKZXUROITG-MRVPVSSYSA-N
• SMILES： OCC[C@H](C1=CC=NN1C(C)C)N

Computed Properties

• Exact Mass: 183.137162174g/mol
• Monoisotopic Mass: 183.137162174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 64.1Ų

Additional information on (3R)-3-amino-3-1-(propan-2-yl)-1H-pyrazol-5-ylpropan-1-ol

Recent Advances in the Study of (3R)-3-amino-3-1-(propan-2-yl)-1H-pyrazol-5-ylpropan-1-ol (CAS: 2137142-60-8)

The compound (3R)-3-amino-3-1-(propan-2-yl)-1H-pyrazol-5-ylpropan-1-ol (CAS: 2137142-60-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral amino alcohol derivative, characterized by its pyrazole moiety, has shown promising potential in various therapeutic applications, including as a key intermediate in the synthesis of bioactive molecules and as a potential drug candidate itself. Recent studies have focused on elucidating its pharmacological properties, synthetic pathways, and potential applications in drug discovery.

One of the most notable advancements in the study of this compound is its role in the development of kinase inhibitors. Kinases are critical targets in the treatment of cancers and inflammatory diseases, and the unique structural features of (3R)-3-amino-3-1-(propan-2-yl)-1H-pyrazol-5-ylpropan-1-ol make it a valuable scaffold for designing selective kinase inhibitors. Recent publications have demonstrated its efficacy in modulating specific kinase pathways, with particular emphasis on its ability to inhibit aberrant signaling in cancer cells. These findings underscore its potential as a lead compound for further optimization and clinical development.

In addition to its therapeutic potential, significant progress has been made in the synthetic methodologies for producing (3R)-3-amino-3-1-(propan-2-yl)-1H-pyrazol-5-ylpropan-1-ol. Researchers have developed novel catalytic asymmetric synthesis routes that improve yield and enantiomeric purity, addressing previous challenges in large-scale production. These advancements not only facilitate the compound's availability for further research but also highlight the importance of stereochemistry in its biological activity.

Furthermore, recent pharmacokinetic and toxicological studies have provided valuable insights into the safety profile of (3R)-3-amino-3-1-(propan-2-yl)-1H-pyrazol-5-ylpropan-1-ol. Preliminary data suggest favorable absorption and distribution characteristics, with minimal off-target effects, making it a promising candidate for preclinical development. However, further studies are required to fully understand its metabolic pathways and potential drug-drug interactions.

In conclusion, the compound (3R)-3-amino-3-1-(propan-2-yl)-1H-pyrazol-5-ylpropan-1-ol (CAS: 2137142-60-8) represents a versatile and promising molecule in the realm of chemical biology and pharmaceutical research. Its applications in kinase inhibition, coupled with advancements in synthetic chemistry and a favorable safety profile, position it as a key player in future drug discovery efforts. Continued research into its mechanisms of action and optimization of its pharmacological properties will be critical in translating these findings into clinical applications.